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Compound of Interest

Compound Name: 3-Nitrophenylguanidine Nitrate

Cat. No.: B028811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Nitrophenylguanidine Nitrate, a compound of interest in pharmaceutical research and

development. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development, offering meticulously compiled

data and methodologies to support further investigation and application of this compound.

Core Physical Properties
3-Nitrophenylguanidine Nitrate is an organic compound that presents as a solid at room

temperature. Its chemical structure, characterized by the presence of a nitrophenyl group

attached to a guanidine core and paired with a nitrate salt, dictates its distinct physical

characteristics.

Quantitative Data Summary
The key physical properties of 3-Nitrophenylguanidine Nitrate are summarized in the table

below for ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₉N₅O₅ [1]

Molecular Weight 243.18 g/mol [2]

Melting Point 218-221 °C [1]

Appearance
Light Orange to Light Tan Solid

/ Off-White Solid
[1]

Solubility
Slightly soluble in DMSO and

Methanol
[1]

Experimental Protocols
While specific experimental records for the determination of 3-Nitrophenylguanidine Nitrate's

physical properties are not readily available in public literature, the following sections describe

standard methodologies employed for the characterization of solid organic compounds. These

protocols are widely accepted in the scientific community and are applicable for the

determination of the properties listed above.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range typically suggests a high degree of purity, while a broad melting range often indicates the

presence of impurities.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of the finely powdered 3-Nitrophenylguanidine
Nitrate is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heating block and a thermometer or a digital temperature sensor. The sample is positioned

adjacent to the temperature sensor to ensure accurate measurement.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as it approaches the expected melting point.
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has transitioned to a liquid is

recorded as the completion of melting. The range between these two temperatures

constitutes the melting point range.[3][4][5][6]

Solubility Assessment
Solubility is a crucial parameter for drug development, influencing bioavailability and

formulation strategies. The solubility of 3-Nitrophenylguanidine Nitrate has been qualitatively

described as "slightly soluble" in dimethyl sulfoxide (DMSO) and methanol. A quantitative

determination can be achieved through the following method.

Methodology: Shake-Flask Method

Equilibrium Saturation: An excess amount of 3-Nitrophenylguanidine Nitrate is added to a

known volume of the solvent (e.g., DMSO or Methanol) in a sealed flask.

Agitation: The flask is agitated at a constant temperature for a prolonged period (typically 24-

48 hours) to ensure that equilibrium is reached between the dissolved and undissolved

solute.

Phase Separation: The saturated solution is carefully separated from the excess solid by

centrifugation followed by filtration through a non-reactive filter (e.g., a 0.45 µm PTFE

syringe filter).

Concentration Analysis: The concentration of 3-Nitrophenylguanidine Nitrate in the clear,

saturated filtrate is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis

spectrophotometry. The measured concentration represents the solubility of the compound in

the specific solvent at that temperature.[7][8]

Structure-Property Relationship
The physical properties of 3-Nitrophenylguanidine Nitrate are intrinsically linked to its

molecular structure. The following diagram illustrates this relationship.
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Molecular Structure of 3-Nitrophenylguanidine Nitrate

Physical Properties

C₇H₉N₅O₅
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π-π stacking (phenyl ring)
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Polar guanidinium and nitro groups
Nonpolar phenyl ring

Solid State
(Light Orange to Tan)

Crystalline lattice structure
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Caption: Relationship between the molecular structure and physical properties of 3-
Nitrophenylguanidine Nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-NITROPHENYLGUANIDINE NITRATE CAS#: 142992-99-2 [amp.chemicalbook.com]

2. scbt.com [scbt.com]

3. byjus.com [byjus.com]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. pennwest.edu [pennwest.edu]

6. Video: Melting Point Determination of Solid Organic Compounds [jove.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b028811?utm_src=pdf-body-img
https://www.benchchem.com/product/b028811?utm_src=pdf-body
https://www.benchchem.com/product/b028811?utm_src=pdf-body
https://www.benchchem.com/product/b028811?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6649667_EN.htm
https://www.scbt.com/p/3-nitrophenylguanidine-nitrate-142992-99-2
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. lup.lub.lu.se [lup.lub.lu.se]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 3-Nitrophenylguanidine Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028811#physical-properties-of-3-
nitrophenylguanidine-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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